(3S,3As,6aS)-5-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]pyrrole-3-carboxylic acid

• IUPAC Name: (3S,3aS,6aS)-5-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]pyrrole-3-carboxylic acid
• InChI: InChI=1S/C22H21NO5/c24-21(25)19-12-27-20-10-23(9-17(19)20)22(26)28-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,17-20H,9-12H2,(H,24,25)/t17-,19-,20-/m1/s1
• InChI Key: MEATZMKQWGEYFJ-MISYRCLQSA-N
• Canonical SMILES: C1C2C(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)OCC2C(=O)O
• Isomeric SMILES: C1[C@H]2[C@@H](CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)OC[C@H]2C(=O)O
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol

Description

(3S,3As,6aS)-5-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C22H21NO5 and its molecular weight is 379.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Protective Group Applications

The fluoren-9-ylmethoxycarbonyl (Fmoc) group is widely used to protect hydroxy-groups in the synthesis of complex molecules. It offers compatibility with a range of acid- and base-labile protecting groups, allowing for its selective removal without affecting other sensitive functionalities. This attribute makes it particularly useful in the synthesis of oligonucleotides and peptides (C. Gioeli & J. Chattopadhyaya, 1982).

Polymeric Materials

Aromatic polyamides containing ether and fluorenylidene groups demonstrate high thermal stability and solubility in organic solvents, making them suitable for creating durable, transparent films. These materials exhibit high glass transition temperatures and are of interest for their potential applications in electronics and optics (S. Hsiao, Chin‐Ping Yang & Weilong Lin, 1999).

Radical Chemistry and Coordination Polymers

Research into monomeric (amino)(carboxy) radicals has shown that compounds with certain fluorenyl derivatives exhibit surprising air stability. This finding suggests potential applications in materials science and organic synthesis, where such radicals could be utilized under less restrictive conditions (Janell K. Mahoney et al., 2015). Additionally, lanthanide-based coordination polymers assembled from derivatives of this compound have been explored for their unique crystal structures and photophysical properties, indicating potential applications in photonics and sensing technologies (S. Sivakumar et al., 2011).